Cas no 81568-47-0 (2-(2,4-Dichlorophenyl)-2-fluoroacetic acid)

• Product Name: 2-(2,4-Dichlorophenyl)-2-fluoroacetic acid
• CAS No: 81568-47-0
• MF: C₈H₅Cl₂FO₂
• MW: 223.028504133224
• MDL: MFCD26743405
• CID: 5140210
• PubChem ID: 12939582
• Update Time: 2025-10-28

2-(2,4-Dichlorophenyl)-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2,4-dichloro-α-fluoro-
• 2-(2,4-Dichlorophenyl)-2-fluoroacetic acid
• 81568-47-0
• F75154
• EN300-1138501
• 2-(2,4-DICHLOROPHENYL)-2-FLUOROACETICACID
• (2,4-dichlorophenyl)(fluoro)acetic acid

• MDL： MFCD26743405
• Inchi： 1S/C8H5Cl2FO2/c9-4-1-2-5(6(10)3-4)7(11)8(12)13/h1-3,7H,(H,12,13)
• InChI Key： SGMWYPGLAVFOQA-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1Cl)(F)C(=O)O

Computed Properties

• Exact Mass: 221.9650629g/mol
• Monoisotopic Mass: 221.9650629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,4-Dichlorophenyl)-2-fluoroacetic acid

Recent Advances in the Study of 2-(2,4-Dichlorophenyl)-2-fluoroacetic acid (CAS: 81568-47-0)

2-(2,4-Dichlorophenyl)-2-fluoroacetic acid (CAS: 81568-47-0) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and agrochemicals. Recent studies have explored its synthesis, biological activity, and mechanistic pathways, providing valuable insights into its utility as a bioactive molecule. This research brief consolidates the latest findings related to this compound, highlighting its chemical properties, pharmacological potential, and recent advancements in its application.

One of the key areas of investigation has been the synthetic routes for 2-(2,4-Dichlorophenyl)-2-fluoroacetic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthesis protocol that improves yield and purity while reducing environmental impact. The method involves a fluorination step using a novel catalyst, which enhances the efficiency of introducing the fluorine atom at the alpha position of the acetic acid moiety. This advancement is particularly relevant for large-scale production, addressing previous challenges in scalability and cost-effectiveness.

In terms of biological activity, recent research has focused on the compound's potential as a precursor for antifungal and herbicidal agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 2-(2,4-Dichlorophenyl)-2-fluoroacetic acid exhibit strong inhibitory effects against Candida albicans and Aspergillus fumigatus, with minimal cytotoxicity to mammalian cells. The study proposed that the fluorine atom plays a critical role in enhancing membrane permeability and target binding, making it a promising candidate for further drug development.

Additionally, mechanistic studies have shed light on the compound's mode of action. Research published in ChemBioChem (2023) utilized computational modeling and X-ray crystallography to elucidate the interaction between 2-(2,4-Dichlorophenyl)-2-fluoroacetic acid and its biological targets. The findings revealed that the compound binds to specific enzymes involved in fungal cell wall synthesis, disrupting their function and leading to cell death. This mechanistic understanding opens new avenues for designing more potent and selective antifungal agents.

Beyond its antimicrobial applications, 2-(2,4-Dichlorophenyl)-2-fluoroacetic acid has also been investigated for its herbicidal properties. A 2024 report in Pest Management Science highlighted its efficacy in controlling broadleaf weeds, with a mode of action distinct from existing herbicides. Field trials indicated that formulations containing this compound could reduce herbicide resistance issues, offering a sustainable alternative for crop protection.

In conclusion, the latest research on 2-(2,4-Dichlorophenyl)-2-fluoroacetic acid (CAS: 81568-47-0) underscores its versatility and potential in both pharmaceutical and agricultural applications. Advances in synthesis, biological activity, and mechanistic understanding have positioned this compound as a valuable tool for future innovations. Further studies are warranted to explore its full therapeutic and agrochemical potential, particularly in addressing emerging challenges such as drug resistance and environmental sustainability.